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Compound of Interest

Compound Name: disodium;benzene-1,3-diolate
CAS No.: 6025-45-2
Cat. No.: B1598820

Get Quote

\ J

CAS Registry Number: 6025-45-2 Technical Classification: Phenolate Salt / Nucleophilic
Intermediate Primary Application: Pharmaceutical Intermediates, Polymer Synthesis
(PEEK/PEK), Antioxidant Systems[1]

Core Identity & Nomenclature

Disodium benzene-1,3-diolate is the dianionic salt of resorcinol.[1] Unlike its parent compound
(resorcinol, CAS 108-46-3), this salt acts as a potent bis-nucleophile and a strong base.[1] It is
frequently generated in situ during industrial synthesis but is also available as an isolated
reagent for specialized applications.[1]

Critical Distinction: Do not confuse with 1,3-Benzenedisulfonic acid disodium salt (CAS 831-59-
4).[1] The latter is a sulfonate salt used in dyeing; the former (discussed here) is a phenolate
salt used in organic synthesis.[1]

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1598820#bc-rfq
https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://www.guidechem.com/encyclopedia/disodium-benzene-1-3-diolate-dic58072.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Attribute Specification
CAS Number 6025-45-2
IUPAC Name Disodium benzene-1,3-diolate

Resorcinol disodium salt; Sodium resorcinate;

Synonyms o

1,3-Benzenediol disodium salt
Molecular Formula CeHaNa20:2
Molecular Weight 154.07 g/mol

Benzene ring with two -O~Na* groups at the 1,3
Structure .

(meta) positions

White to off-white hygroscopic powder (turns
Appearance

pink/brown upon oxidation)

Physicochemical Profile & Stability

Understanding the behavior of the dianion is critical for reaction design.[1] The electron-
donating effect of the two oxide groups makes the aromatic ring highly activated toward
electrophilic aromatic substitution, while the oxygen atoms are potent nucleophiles.[1]

o Basicity: High.[1] The pKa of the parent resorcinol is ~9.15 (first proton) and ~11.3 (second
proton).[1] Consequently, the disodium salt requires a high pH environment to remain stable
and will rapidly protonate in the presence of moisture/acids.

» Oxidation Sensitivity:High. Phenolate salts are electron-rich and prone to oxidation by
atmospheric oxygen, forming quinones and radical species (observed as darkening of the
solid).[1]

 Solubility:
o High: Water, Methanol, Ethanol.[1]

o Low/Insoluble: Non-polar organic solvents (Hexane, Toluene) unless phase transfer
catalysts (e.g., crown ethers) are used.[1]
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Synthesis & Experimental Protocols

For high-precision drug development, in situ generation is often preferred over using stored
solid salt to minimize oxidation impurities.[1]

Protocol A: In Situ Generation for Nucleophilic Substitution

Objective: Generate anhydrous disodium benzene-1,3-diolate for use in Williamson Ether
Synthesis (e.g., linker synthesis).

» Reagents: Resorcinol (1.0 eq), Sodium Hydride (2.2 eq, 60% dispersion in oil), Anhydrous
DMF or DMSO.[1]

e Apparatus: Flame-dried Schlenk flask, Argon atmosphere.
o Step-by-Step:

o Wash NaH with dry hexane to remove mineral oil (under Argon).[1]

o

Suspend NaH in anhydrous DMF at 0°C.

o

Add Resorcinol solution (in DMF) dropwise.[1] Caution: Hz2 gas evolution.[1]

o

Stir at room temperature for 1 hour until evolution ceases and a clear solution (the dianion)
forms.

o

Usage: Add the electrophile (e.g., alkyl halide) directly to this solution.[1]

Protocol B: Isolation of the Salt (If required)

Objective: Isolate the solid salt for storage (requires glovebox handling).
» Dissolve Resorcinol in Methanol.[1]
¢ Add 2.0 equivalents of Sodium Methoxide (NaOMe) in Methanol.

e Stir for 30 minutes.
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» Remove solvent under reduced pressure (Rotavap) followed by high vacuum drying at 60°C
for 12 hours.

» Storage: Store in a desiccator under Nitrogen/Argon.

Mechanism & Application Logic

The primary utility of CAS 6025-45-2 in drug discovery is its role as a linker scaffold.[1] The
meta positioning allows for unique geometric spacing in bis-ether drugs or macrocyclic ligands
(e.g., POCOP pincer ligands).[1]

Visualization: Synthesis & Reactivity Flow

The following diagram illustrates the transformation from Resorcinol to the Disodium Salt and
its subsequent application in generating a bis-ether scaffold.

Resorcinol Deprotonation Reaction Conditions
(COHBO2) ———L(ZHr2Nat) |
Disodium Benzene-1,3-diolate SN2 Attack
______ » (CAS 6025-45-2) Nucleophilic Substitution)
Base @ @ --—777
(2 NaOH or 2 NaH) - Bis-Ether Scaffold
Electrophile _____——————----==7-77777777" (R-O-Ph-O-R)

2 R-X)

Click to download full resolution via product page

Figure 1: Reaction pathway for the generation and utilization of Disodium Benzene-1,3-diolate
in organic synthesis.

Safety & Handling (E-E-A-T)
Hazard Classification: Corrosive, Irritant.[1]

o Skin/Eye Contact: The salt hydrolyzes to form NaOH and Resorcinol upon contact with
moisture in tissues, causing severe chemical burns.[1]

 Inhalation: Dust is highly irritating to the respiratory tract.[1]
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o PPE: Nitrile gloves, safety goggles, and a dust mask (N95) or fume hood are mandatory.[1]
Self-Validating Safety Check:
o Test: Dissolve a small amount in water and check pH.[1]

e Result: pH should be >12.[1] If pH is near neutral, the salt has likely hydrolyzed or
carbonated (reacted with atmospheric CO2) and is no longer active.[1]

References

o National Center for Biotechnology Information (2025).PubChem Compound Summary for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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